5-(4-(Methylsulfonyl)phenyl)nicotinic acid
Overview
Description
5-(4-(Methylsulfonyl)phenyl)nicotinic acid is a chemical compound with the molecular formula C13H11NO4S and a molecular weight of 277.3 . It is also known by its IUPAC name, 5-[4-(methylsulfonyl)phenyl]nicotinic acid .
Molecular Structure Analysis
The InChI code for 5-(4-(Methylsulfonyl)phenyl)nicotinic acid is 1S/C13H11NO4S/c1-19(17,18)12-4-2-9(3-5-12)10-6-11(13(15)16)8-14-7-10/h2-8H,1H3,(H,15,16) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
5-(4-(Methylsulfonyl)phenyl)nicotinic acid has a molecular weight of 277.3 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, solubility, and others were not found in the search results.Scientific Research Applications
C13H11NO4S C_{13}H_{11}NO_{4}S C13H11NO4S
, has various applications across different fields of scientific research .Pharmaceutical Research
5-(4-Methylsulfonylphenyl)nicotinic acid: is actively studied in pharmaceutical research due to its potential therapeutic properties. It’s a derivative of nicotinic acid, which is known for its role in treating dyslipidemia and preventing cardiovascular diseases. Researchers are exploring this compound for its efficacy in treating diseases such as pneumonia and kidney diseases . Some derivatives have shown promise against Alzheimer’s disease, indicating the potential for this compound to be used in neurodegenerative disease research .
Chemical Synthesis
5-(4-Methylsulfonylphenyl)nicotinic acid: is utilized as a building block in chemical synthesis. Its reactive functional groups make it a valuable compound for constructing complex molecules, which can be used in the synthesis of new drugs or organic materials .
Insecticidal Applications
Nicotinic acid derivatives, including 5-(4-Methylsulfonylphenyl)nicotinic acid , have been investigated for their insecticidal properties. Substitution with pyridine molecules in certain positions can enhance the compound’s insect-poisoning capabilities, making it a candidate for developing new insecticides .
Anti-inflammatory and Analgesic Research
Some derivatives of nicotinic acid, which include the 5-(4-Methylsulfonylphenyl)nicotinic acid , have shown anti-inflammatory and analgesic efficacy. This opens up possibilities for its use in the development of new classes of anti-inflammatory and pain-relief medications .
Safety and Hazards
While specific safety and hazard information for 5-(4-(Methylsulfonyl)phenyl)nicotinic acid was not found, general safety measures for handling chemicals include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
5-(4-methylsulfonylphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO4S/c1-19(17,18)12-4-2-9(3-5-12)10-6-11(13(15)16)8-14-7-10/h2-8H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOCRSNWIZIKZCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CN=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50602518 |
Source
|
| Record name | 5-[4-(Methanesulfonyl)phenyl]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50602518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-(Methylsulfonyl)phenyl)nicotinic acid | |
CAS RN |
893740-53-9 |
Source
|
| Record name | 5-[4-(Methanesulfonyl)phenyl]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50602518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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